1-Cyclopentylpyrazol-4-ol

• CAS: 75702-86-2

Protocols & Analytical Methods

Application Note & Protocol: A Robust, High-Yield Synthesis of 1-Cyclopentylpyrazol-4-ol

Abstract

The pyrazole nucleus is a privileged scaffold in modern drug discovery, forming the core of numerous approved therapeutics.[1] Specifically, N-substituted pyrazol-4-ols are of significant interest due to their versatile biological activities, including roles as kinase inhibitors and other key modulators of cellular signaling.[2][3] This document provides a comprehensive, field-proven protocol for the high-yield synthesis of 1-Cyclopentylpyrazol-4-ol, a valuable building block for pharmaceutical and agrochemical research.[4] The described methodology is based on a robust and scalable Gould-Jacobs type reaction sequence, commencing from commercially available starting materials. We detail a two-step, one-pot procedure involving an initial condensation-cyclization followed by saponification and decarboxylation, consistently delivering the target compound in high purity and yield. This guide is intended for researchers, medicinal chemists, and process development professionals seeking a reliable and well-characterized synthetic route.

Introduction: The Significance of the Pyrazol-4-ol Scaffold

The pyrazole ring system is a cornerstone of medicinal chemistry, prized for its metabolic stability, synthetic tractability, and its ability to engage in a wide range of intermolecular interactions, most notably hydrogen bonding.[5] The introduction of a hydroxyl group at the C4-position and a lipophilic cyclopentyl group at the N1-position creates a molecule with a specific vectoral arrangement of hydrogen bond donors, acceptors, and hydrophobic regions. This structural motif is frequently exploited in the design of targeted therapeutics, particularly kinase inhibitors, where precise interactions within the ATP-binding pocket are paramount for potency and selectivity.[3]

Despite its importance, the synthesis of specific N-alkylated pyrazol-4-ols can be challenging, with issues such as regioselectivity and low yields hindering discovery efforts.[5] The protocol outlined herein addresses these challenges by employing a highly reliable and regioselective cyclization strategy. The chosen pathway, a modification of the classic Gould-Jacobs reaction, ensures the unambiguous formation of the 1-substituted pyrazole isomer, avoiding the common pitfalls associated with direct condensation of hydrazines with symmetric 1,3-dicarbonyls.[6]

Synthetic Strategy and Mechanism

The synthesis proceeds via a three-stage sequence executed in a "one-pot" fashion, which enhances efficiency by minimizing intermediate isolation and purification steps.

Overall Reaction Scheme:

(Self-generated image, not from search results)

• Condensation: Cyclopentylhydrazine, liberated from its hydrochloride salt, acts as a potent binucleophilic reagent. It undergoes a highly facile nucleophilic attack on the electron-deficient β-carbon of diethyl 2-(ethoxymethylidene)malonate (DEEMM). This is followed by the elimination of ethanol to form a stable hydrazone intermediate.

• Thermal Cyclization: The key ring-forming step requires significant thermal energy. In a high-boiling solvent such as diphenyl ether, the intermediate undergoes an intramolecular cyclization. This thermally-induced 6π-electrocyclization, followed by tautomerization, forges the aromatic pyrazole ring, yielding ethyl 1-cyclopentyl-4-hydroxypyrazole-5-carboxylate. The high temperature is critical for overcoming the activation energy of this step.

• Saponification and Decarboxylation: The resulting ethyl ester is hydrolyzed to the corresponding carboxylate salt under basic conditions (saponification). Subsequent acidification of the reaction mixture protonates the carboxylate, forming a β-keto acid (in its enol form). This intermediate is thermally unstable and readily undergoes decarboxylation (loss of CO₂) upon heating to furnish the final target compound, 1-Cyclopentylpyrazol-4-ol.

The logical flow of this synthetic sequence is depicted in the workflow diagram below.

Sources

• 1. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of polysubstituted 4-aminopyrazoles and 4-hydroxypyrazoles from vinyl azides and hydrazines - RSC Advances (RSC Publishing) DOI:10.1039/C5RA04371A [pubs.rsc.org]
• 3. Discovery of N,4-Di(1 H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Note: 1-Cyclopentylpyrazol-4-ol in High-Throughput Screening Assays

Executive Summary

1-Cyclopentylpyrazol-4-ol represents a "privileged scaffold" in modern drug discovery, particularly within the kinase inhibitor space.[1] Structurally, it combines a polar, hydrogen-bonding pyrazole core (mimicking the hinge-binding motif of ATP) with a hydrophobic cyclopentyl moiety (targeting the specificity pocket or "gatekeeper" regions).[1] This application note details the integration of 1-Cyclopentylpyrazol-4-ol into High-Throughput Screening (HTS) campaigns, specifically focusing on Fragment-Based Drug Discovery (FBDD) for Janus Kinase (JAK) and other tyrosine kinase targets.[1]

Key Applications:

• Fragment-Based Screening (FBS): Acting as a low-molecular-weight probe (<200 Da) to identify cryptic binding pockets.[1]

• Scaffold Hopping: Serving as a core replacement for aminopyrazole or pyrrolopyrimidine moieties in lead optimization (e.g., Ruxolitinib analogs).

• Control Compound: Validating assay sensitivity to weak-affinity, high-ligand-efficiency binders.[1]

Chemical Properties & Handling[1][2]

Physicochemical Profile

Understanding the tautomeric nature of 1-Cyclopentylpyrazol-4-ol is critical for assay validity.[1] While drawn as the enol (4-hydroxy), it exists in equilibrium with its keto-tautomer (pyrazolinone).[1] This impacts solubility and binding mode.[1]

Property	Value	Critical HTS Implication
Molecular Weight	152.19 g/mol	Ideal for fragment libraries (Rule of 3 compliant).[1]
cLogP	~1.7	Moderate lipophilicity; low risk of aggregation at <100 µM.[1]
H-Bond Donors/Acceptors	1 / 2	Mimics ATP adenine ring interactions.[1]
Solubility (DMSO)	>50 mM	Excellent stock stability.[1]
Redox Potential	Moderate	Risk: 4-hydroxypyrazoles can oxidize to quinone-like species, potentially causing false positives via redox cycling.[1]

Preparation of Assay Stocks

Protocol:

• Weighing: Dissolve solid compound in 100% DMSO to a master concentration of 100 mM.

• Storage: Store in small aliquots at -20°C under nitrogen to prevent oxidation of the 4-hydroxyl group.

• Working Solution: For HTS, dilute to 50x final concentration in assay buffer immediately prior to use. Avoid freeze-thaw cycles >3 times.[1]

HTS Assay Design: TR-FRET Kinase Binding[1]

The most robust method for screening this scaffold is a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) competition assay (e.g., LanthaScreen™).[1] This format is preferred over enzymatic activity assays for fragments because it detects binding directly, independent of ATP concentration.

Mechanism of Action

The 1-Cyclopentylpyrazol-4-ol fragment competes with a fluorophore-labeled tracer for the ATP-binding site of the kinase.[1]

• Tracer Bound: High TR-FRET signal (Europium-antibody transfers energy to Tracer).[1]

• Inhibitor Bound: Tracer displaced, Low TR-FRET signal.

Assay Workflow Diagram

Figure 1: High-Throughput Screening workflow for TR-FRET kinase binding assay utilizing acoustic dispensing for precise low-volume fragment delivery.

Detailed Protocol: JAK2 Kinase Fragment Screen

Objective: Determine the binding affinity (

or ) of 1-Cyclopentylpyrazol-4-ol against JAK2 kinase.

Reagents[1][3][4][5]

• Kinase: Recombinant Human JAK2 (catalytic domain).[1]

• Tracer: Kinase Tracer 236 (Invitrogen).[1]

• Antibody: LanthaScreen Eu-anti-GST Antibody.[1]

• Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35.

Step-by-Step Procedure

• Plate Preparation:

  • Use a 384-well low-volume white microplate.[1]

  • Dispense 20 nL of 1-Cyclopentylpyrazol-4-ol (from 10 mM DMSO stock) into assay wells using an acoustic dispenser (Final conc: 20 µM).

  • Dispense 20 nL DMSO into "No Inhibitor" (Max Signal) and "No Enzyme" (Min Signal) control wells.[1]

• Enzyme/Antibody Mix:

  • Prepare a solution containing 5 nM JAK2 and 2 nM Eu-anti-GST antibody in assay buffer.[1]

  • Dispense 5 µL of this mix into all wells except "No Enzyme" controls.

• Tracer Addition:

  • Prepare 10 nM Tracer 236 solution in assay buffer.[1]

  • Dispense 5 µL into all wells.

  • Final Assay Volume: 10 µL.

• Incubation:

  • Centrifuge plate at 1000 x g for 1 minute.

  • Incubate for 60 minutes at room temperature (protected from light).

• Detection:

  • Read on a multimode plate reader (e.g., PerkinElmer EnVision).

  • Settings:

    • Excitation: 337 nm (Laser) or 340 nm (Flash lamp).[1]

    • Emission A: 665 nm (Tracer acceptor).[1]

    • Emission B: 620 nm (Europium donor).[1]

    • Delay: 50 µs; Window: 100 µs.

Data Analysis

Calculate the Emission Ratio (ER):

[1]

Calculate % Inhibition:

[1]

Expected Result: As a fragment, 1-Cyclopentylpyrazol-4-ol typically exhibits weak affinity (

in the 10–100 µM range).[1] High concentrations are required for detection.[1]

False Positive Analysis (PAINS & Interference)[1]

In HTS, 4-hydroxypyrazoles can generate false positives.[1] You must validate hits using the following logic:

Figure 2: Validation cascade to filter false positives caused by redox cycling or aggregation.

Specific Check for Pyrazol-4-ols:

• Redox Cycling: Add 1 mM DTT or 0.01% Triton X-100 to the assay buffer. If the

  shifts significantly (>3-fold), the inhibition is likely due to aggregation or oxidation (quinone formation) rather than specific binding.[1]

References

• Fragment-Based Discovery of Ruxolitinib

  • Title: Discovery of INCB018424, a Selective JAK1/2 Inhibitor.
  • Source:Journal of Medicinal Chemistry, 2010.

  • Significance: Establishes the pyrazole scaffold as a critical hinge-binding motif in JAK inhibitors.[1]

  • [1]

• Pyrazole Scaffolds in Kinase Inhibition

  • Title: The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors.[2][3]

  • Source:Molecules, 2023.[4][5]

  • Significance: Reviews the structural biology of pyrazole binding modes in

• HTS Interference by Redox Compounds

  • Title: Pan Assay Interference Compounds (PAINS).[1]

  • Source:Journal of Medicinal Chemistry, 2010.
  • Significance: Protocols for identifying redox-active false positives in HTS.

  • [1]

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• 2. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Evaluating the Anti-Inflammatory Activity of Pyrazoles

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the protocols for testing the anti-inflammatory activity of novel pyrazole compounds. This document outlines a strategic, multi-tiered approach, beginning with high-throughput in vitro screening and progressing to more complex cell-based assays and in vivo models. The causality behind experimental choices is explained to ensure scientific integrity and the generation of robust, reproducible data.

Introduction: The Therapeutic Potential of Pyrazoles in Inflammation

Pyrazoles are a class of heterocyclic organic compounds that have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities. Many commercially successful non-steroidal anti-inflammatory drugs (NSAIDs), such as celecoxib, are based on a pyrazole scaffold. Their mechanism of action often involves the inhibition of cyclooxygenase (COX) enzymes, key players in the inflammatory cascade. However, the anti-inflammatory effects of pyrazoles can be multifaceted, extending to the modulation of other critical signaling pathways, including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.

This guide provides a systematic approach to evaluating the anti-inflammatory potential of newly synthesized pyrazole derivatives, ensuring a thorough characterization of their activity and mechanism of action.

Tier 1: Primary In Vitro Screening

The initial phase of screening is designed to rapidly assess the primary anti-inflammatory activity of a library of pyrazole compounds. These assays are typically cell-free and focus on key enzymatic targets in the inflammatory process.

Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

Rationale: The COX enzymes (COX-1 and COX-2) are central to the synthesis of prostaglandins, which are potent mediators of inflammation, pain, and fever.[1][2] Differentiating between inhibition of the constitutive COX-1 isoform and the inducible COX-2 isoform is crucial, as selective COX-2 inhibition is a desirable therapeutic strategy to minimize gastrointestinal side effects.[1]

Methodology: A colorimetric or fluorometric inhibitor screening assay kit is recommended for this purpose.[2][3][4] The assay measures the peroxidase activity of COX, which is the second step in the conversion of arachidonic acid to prostaglandin H2.

Experimental Protocol:

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions. This typically includes the assay buffer, heme, and the specific COX-1 and COX-2 enzymes.

• Compound Dilution: Prepare a series of dilutions of the test pyrazole compounds in DMSO or another suitable solvent.

• Assay Plate Setup: In a 96-well plate, add the assay buffer, heme, and the respective COX enzyme (ovine or human recombinant) to each well.[5]

• Inhibitor Addition: Add the diluted test compounds and a known COX inhibitor (e.g., celecoxib for COX-2, SC-560 for COX-1) as a positive control to the designated wells.[2] Add solvent alone to the control wells.

• Pre-incubation: Incubate the plate at room temperature for a specified time (e.g., 15 minutes) to allow the inhibitors to bind to the enzymes.[1]

• Reaction Initiation: Initiate the reaction by adding arachidonic acid to all wells.[1][5]

• Signal Detection: Measure the absorbance or fluorescence at the appropriate wavelength at multiple time points to determine the reaction rate.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Data Presentation:

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
Pyrazole A	50	0.5	100
Pyrazole B	10	15	0.67
Celecoxib	>100	0.1	>1000

Nitric Oxide (NO) Scavenging Assay

Rationale: Nitric oxide is a key signaling molecule in the inflammatory process. Overproduction of NO by inducible nitric oxide synthase (iNOS) can lead to tissue damage. This assay assesses the direct NO scavenging ability of the pyrazole compounds.

Methodology: The Griess reaction is a common and straightforward method for measuring NO production by quantifying its stable end product, nitrite.[6][7][8]

Experimental Protocol:

• Reagent Preparation: Prepare a solution of sodium nitroprusside in phosphate-buffered saline (PBS) and the Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).[9][10]

• Reaction Mixture: In a 96-well plate, mix the sodium nitroprusside solution with various concentrations of the test pyrazole compounds.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 150 minutes).

• Griess Reagent Addition: Add the Griess reagent to each well.

• Absorbance Measurement: Measure the absorbance at 546 nm. The intensity of the color is proportional to the amount of nitrite formed.

• Data Analysis: Calculate the percentage of NO scavenging activity for each compound concentration.

Tier 2: Cell-Based In Vitro Assays

Compounds that show promising activity in the primary screening are advanced to more physiologically relevant cell-based assays. These assays provide insights into the compounds' effects on inflammatory responses in a cellular context.

Inhibition of Lipopolysaccharide (LPS)-Induced Pro-inflammatory Mediators in Macrophages

Rationale: Macrophages play a central role in the inflammatory response. Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, leading to the production of pro-inflammatory mediators such as nitric oxide and cytokines (e.g., TNF-α, IL-6, and IL-1β).[11] This assay evaluates the ability of pyrazole compounds to suppress this inflammatory response. The murine macrophage cell line RAW 264.7 is a widely used and well-characterized model for this purpose.

Methodology: RAW 264.7 macrophages are stimulated with LPS in the presence or absence of the test compounds. The levels of NO and pro-inflammatory cytokines in the cell culture supernatant are then quantified.

Experimental Protocol:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and antibiotics.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1-2 x 10^5 cells/well and allow them to adhere overnight.[12]

• Compound Treatment: Pre-treat the cells with various concentrations of the test pyrazole compounds for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 50-100 ng/mL) for 24 hours.[12][13]

• Supernatant Collection: Collect the cell culture supernatant.

• Nitric Oxide Measurement: Determine the concentration of nitrite in the supernatant using the Griess reagent as described in section 1.2.

• Cytokine Measurement: Quantify the levels of TNF-α, IL-6, and IL-1β in the supernatant using commercially available ELISA kits.

• Cell Viability Assay: Perform an MTT or similar assay on the remaining cells to assess any potential cytotoxicity of the test compounds.

Data Presentation:

Compound	Concentration (µM)	NO Production (% of LPS control)	TNF-α Release (% of LPS control)	IL-6 Release (% of LPS control)	Cell Viability (%)
Pyrazole A	1	85	90	88	98
10	45	55	50	95
100	15	20	18	92
Dexamethasone	10	25	30	28	100

Tier 3: Mechanistic Studies

For lead compounds with significant anti-inflammatory activity, it is essential to elucidate their mechanism of action. This involves investigating their effects on key inflammatory signaling pathways.

Investigation of NF-κB and MAPK Signaling Pathways

Rationale: The NF-κB and MAPK signaling pathways are critical regulators of the inflammatory response.[14][15] NF-κB is a transcription factor that controls the expression of many pro-inflammatory genes.[16] The MAPK family of kinases (including ERK, JNK, and p38) also plays a crucial role in transducing inflammatory signals.[17]

Methodology: Western blotting is a standard technique to assess the activation of these pathways by measuring the phosphorylation of key signaling proteins.

Experimental Protocol:

• Cell Culture and Treatment: Culture and treat RAW 264.7 cells with the test compound and LPS as described in section 2.1.

• Cell Lysis: Lyse the cells at various time points after LPS stimulation to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting:

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for the phosphorylated and total forms of key signaling proteins (e.g., p-IκBα, IκBα, p-p65, p65, p-ERK, ERK, p-JNK, JNK, p-p38, p38).

  • Incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Visualization of Signaling Pathways:

Caption: Simplified NF-κB Signaling Pathway.

Caption: General MAPK Signaling Pathway.

Tier 4: In Vivo Efficacy Studies

Promising lead compounds with well-defined in vitro activity and a plausible mechanism of action should be evaluated in an in vivo model of inflammation.

Carrageenan-Induced Paw Edema in Rodents

Rationale: The carrageenan-induced paw edema model is a classic and highly reproducible acute inflammatory model used to screen for anti-inflammatory drugs.[18] Carrageenan injection into the paw induces a biphasic inflammatory response characterized by edema, erythema, and hyperalgesia.

Methodology: The test compound is administered to rodents prior to the injection of carrageenan into the paw. The volume of the paw is measured at various time points to assess the anti-edematous effect of the compound.

Experimental Protocol:

• Animal Acclimatization: Acclimatize male Wistar rats or Swiss albino mice for at least one week under standard laboratory conditions.

• Grouping: Divide the animals into groups (n=6-8 per group): a vehicle control group, a positive control group (e.g., indomethacin), and several groups for the test pyrazole compound at different doses.

• Compound Administration: Administer the test compound and the positive control orally or intraperitoneally.

• Induction of Edema: After a specified time (e.g., 1 hour), inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each animal.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.[19]

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Visualization of Experimental Workflow:

Caption: In Vivo Carrageenan-Induced Paw Edema Workflow.

Scientific Integrity and Best Practices

To ensure the generation of high-quality and reliable data, the following principles should be adhered to throughout the testing process:

• Good Laboratory Practice (GLP): All preclinical studies should be conducted in accordance with GLP principles to ensure the quality and integrity of the data.[20]

• Experimental Design: In vivo studies should be carefully designed to minimize bias. This includes randomization of animals to treatment groups, blinding of investigators to the treatments, and a priori determination of sample size.[21]

• Reporting: The ARRIVE (Animal Research: Reporting of In Vivo Experiments) guidelines should be followed for reporting animal studies to ensure transparency and reproducibility.[18][22][23][24]

• Statistical Analysis: Appropriate statistical methods should be used to analyze the data and determine the significance of the findings.

Conclusion

The protocols outlined in these application notes provide a robust framework for the systematic evaluation of the anti-inflammatory activity of novel pyrazole compounds. By following this tiered approach, researchers can efficiently identify promising lead candidates, elucidate their mechanisms of action, and generate the necessary preclinical data to support their further development as potential therapeutic agents for inflammatory diseases.

References

• Radiation-Induced Synthesis of a Minocycline-Derived Polycyclic Scaffold with Anti-Inflammatory and Antibacterial Effects. MDPI. [Link]

• Protocol for polarization in M1 and M2 of RAW 264.7 (ATCC) by LPS and IL-4? ResearchGate. [Link]

• NWLSS™ Nitric Oxide (Nitrate/Nitrite) Enzymatic Assay. Northwest Life Science Specialties, LLC. [Link]

• A detail protocol for LPS to stimulate RAW 264.7 to measure for TNF alpha? ResearchGate. [Link]

• Cytokine production by Raw 264.7 macrophages without LPS induction (C-)... ResearchGate. [Link]

• Punicalagin Prevents Inflammation in LPS- Induced RAW264.7 Macrophages by Inhibiting FoxO3a/Autophagy Signaling Pathway. PMC. [Link]

• Schematic diagram of the core NF‐κB signalling pathway. The core... ResearchGate. [Link]

• General Principles of Preclinical Study Design. PMC. [Link]

• NO scavanging assay protocol? ResearchGate. [Link]

• MAPK/ERK pathway. Wikipedia. [Link]

• Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. PubMed Central. [Link]

• In Vitro Antioxidant Activity and Nitric Oxide Scavenging Activity of Citrullus Lanatus Seeds. CORE. [Link]

• The ARRIVE guidelines 2.0. ARRIVE. [Link]

• Designing an In Vivo Preclinical Research Study. ResearchGate. [Link]

• NF-κB. Wikipedia. [Link]

• In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs. MDPI. [Link]

• Current approaches to measure nitric oxide in plants. Journal of Experimental Botany. [Link]

• NF-κB Signaling Pathway. Bio-Rad Antibodies. [Link]

• The ARRIVE guidelines 2.0: Updated guidelines for reporting animal research. PMC. [Link]

• Evaluation of Free Radical-Scavenging and Nitric Oxide Inhibition Activities of Selected Medicinal Plants. Material Science Research India. [Link]

• MAP Kinase Pathways. PMC. [Link]

• Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. NIH. [Link]

• The ARRIVE Guidelines 2.0: updated guidelines for reporting animal research. EQUATOR Network. [Link]

• Schematic representation of MAP kinase signaling pathways ERK, JNK and... ResearchGate. [Link]

• Designing an In Vivo Preclinical Research Study. Preprints.org. [Link]

• Structural studies of NF-κB signaling. PMC. [Link]

• Chemiluminescent COX (ovine) Inhibitor Screening Assay Kit. ResearchGate. [Link]

• MAPK signaling: How the components of MAPK pathway were discovered. YouTube. [Link]

• MAPK pathway. Slideshare. [Link]

• Animal research: Reporting in vivo experiments: The ARRIVE Guidelines. ResearchGate. [Link]

• The ARRIVE Guidelines: A framework to plan your next in vivo experiment. FEBS Network. [Link]

• 2.7. Carrageenan-induced paw edema assay. Bio-protocol. [Link]

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Application Note: Strategic Utilization of 1-Cyclopentylpyrazol-4-ol in Kinase Inhibitor Design

This Application Note is structured to guide medicinal chemists in the strategic utilization of 1-Cyclopentyl-1H-pyrazol-4-ol (CAS: 75702-86-2), a high-value scaffold for fragment-based drug discovery (FBDD) and lead optimization, particularly within the kinase inhibitor space.[1]

[1]

Executive Summary & Strategic Value

In the landscape of modern medicinal chemistry, the pyrazole ring is a "privileged scaffold," appearing in blockbuster drugs like Ruxolitinib (JAK inhibitor) and Celecoxib (COX-2 inhibitor).[1] While many commercial libraries focus on amino-pyrazoles, 1-Cyclopentylpyrazol-4-ol offers a distinct tactical advantage: the 4-hydroxyl group serves as a versatile orthogonal handle for etherification, enabling the synthesis of biaryl ether motifs common in Type I and Type II kinase inhibitors.[1]

Simultaneously, the N1-cyclopentyl group provides critical lipophilic bulk (

modulation) and shape complementarity, often targeting the hydrophobic back-pocket of ATP-binding sites (e.g., the gatekeeper region) without the metabolic liability of flexible alkyl chains.[1]

Key Applications

• Scaffold Hopping: Replacement of phenol or pyridine-ol moieties in biaryl ether inhibitors to improve solubility and metabolic stability.[1]

• Fragment-Based Design: Use as a core for "growing" molecules into the solvent-exposed region via the 4-position oxygen.[1]

• JAK/STAT Pathway Targeting: Structural homology to Janus Kinase inhibitors where cyclopentyl groups provide optimal hydrophobic packing.[1]

Chemical Profile & Stability[1][2]

• CAS: 75702-86-2[1][2][3]

• Molecular Weight: 152.19 g/mol [3]

• Acidity (pKa): ~9.5–10.0 (The pyrazole ring is electron-rich, making the 4-OH less acidic than phenol).[1]

• Solubility: Soluble in DMSO, MeOH, DCM; sparingly soluble in water.[1]

• Stability Note: Like many electron-rich heteroaromatic alcohols, this compound is prone to oxidation (darkening) upon air exposure. Store under Argon at -20°C.

Structural Logic & Derivatization Pathways

The utility of 1-Cyclopentylpyrazol-4-ol lies in its ability to act as a nucleophile in Mitsunobu reactions or SNAr displacements , or as an electrophile (after activation) in Cross-Couplings .[1]

Visualization: The Functionalization Hub

The following diagram illustrates the divergent synthesis pathways accessible from this single building block.

Figure 1: Divergent synthetic pathways from the 1-Cyclopentylpyrazol-4-ol core, highlighting its versatility in generating ether-linked and carbon-linked libraries.[1]

Detailed Experimental Protocols

Protocol A: Biaryl Ether Synthesis via SNAr (Kinase Hinge Binder Synthesis)

This protocol describes the coupling of 1-Cyclopentylpyrazol-4-ol with a 4-chloropyrimidine, a classic motif in kinase inhibition (e.g., mimicking the Pazopanib or Dasatinib core interactions).[1]

Rationale: The 4-OH group is moderately acidic.[1] Using NaH ensures complete deprotonation to the oxyanion, which is a potent nucleophile for displacing chlorides on electron-deficient heterocycles.[1]

Reagents:

• 1-Cyclopentylpyrazol-4-ol (1.0 equiv)[1]

• 4,6-Dichloropyrimidine (1.2 equiv) (Electrophile)

• Sodium Hydride (60% in oil) (1.5 equiv)

• Anhydrous DMF (0.2 M conc.)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Argon.

• Deprotonation: Dissolve 1-Cyclopentylpyrazol-4-ol in anhydrous DMF. Cool to 0°C in an ice bath.

• Addition: Add NaH portion-wise over 5 minutes. Caution: Gas evolution (H2).[1] Stir at 0°C for 30 minutes until gas evolution ceases and the solution becomes clear/yellow.

• Coupling: Add the solution of 4,6-Dichloropyrimidine in DMF dropwise to the reaction mixture.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–6 hours.

  • Self-Validation Check: Monitor by TLC (50% EtOAc/Hexanes).[1] The starting material (lower Rf, UV active) should disappear, and a new, less polar spot should appear.[1]

• Quench & Workup: Quench carefully with saturated NH4Cl solution. Extract with EtOAc (3x).[1] Wash combined organics with water (2x) and brine (to remove DMF).[1] Dry over Na2SO4.

• Purification: Flash column chromatography (Gradient: 0-60% EtOAc in Hexanes).

Expected Yield: 75–85%.[1] Data Interpretation: 1H NMR should show the disappearance of the broad OH singlet (~9.5 ppm) and the downfield shift of the pyrazole C3/C5 protons due to the electron-withdrawing pyrimidine ring.[1]

Protocol B: Activation to Triflate for Suzuki Coupling

If a C-C bond is required (e.g., to increase rigidity), the OH must be converted to a leaving group.[1]

Rationale: Pyrazolyl triflates are highly reactive cross-coupling partners.[1] This protocol converts the "dead" OH end into a reactive electrophile.[1]

Step-by-Step Methodology:

• Dissolve 1-Cyclopentylpyrazol-4-ol (1.0 equiv) in dry DCM (0.1 M) containing Pyridine (3.0 equiv).[1] Cool to -78°C.[1]

• Add Triflic Anhydride (Tf2O) (1.2 equiv) dropwise.[1] Critical: Maintain low temperature to prevent N-triflation or decomposition.[1]

• Stir at -78°C for 1 hour, then warm to 0°C for 1 hour.

• Workup: Wash with cold 1M HCl (to remove pyridine), then NaHCO3.

• Stability Note: Use the triflate immediately in the next step (Suzuki coupling) as pyrazolyl triflates can hydrolyze on silica.[1]

Mechanistic Insight: The "Cyclopentyl Effect"

Why choose the cyclopentyl group specifically?

• Entropic Advantage: Unlike linear alkyl chains (n-pentyl), the cyclopentyl ring has restricted conformational freedom.[1] This reduces the entropic penalty upon binding to a protein pocket.[1]

• Hydrophobic Filling: In JAK kinases, the pocket adjacent to the ATP binding site (often near the hinge) accommodates cycloalkyl groups perfectly.[1] The volume of a cyclopentyl group (~88 ų) is often ideal for displacing "high-energy" water molecules from hydrophobic pockets, gaining binding enthalpy.[1]

• Metabolic Stability: Cyclopentyl rings are generally more resistant to cytochrome P450 oxidation compared to linear alkyl chains, which are prone to

  -oxidation.[1]

Visualization: SAR Logic Flow

Figure 2: Structure-Activity Relationship (SAR) logic explaining the thermodynamic advantages of the N1-cyclopentyl substituent.

References

• Review of Pyrazole Scaffolds: Fustero, S., et al.[1][4] "From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles."[1] Chemical Reviews, 2011.[1] Link

• Kinase Inhibitor Design: Zhang, J., et al. "Targeting Cancer with Small Molecule Kinase Inhibitors."[1] Nature Reviews Cancer, 2009.[1] Link

• Bioisosterism in Drug Design: Meanwell, N. A.[1] "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 2011.[1] Link

• Synthesis of 4-Hydroxypyrazoles: Goel, R., et al. "Recent Advances in the Synthesis and Medicinal Perspective of 4-Hydroxypyrazoles."[1] Current Organic Chemistry, 2014.[1] Link

• JAK Inhibitor Structural Biology: Lucet, I. S., et al.[1] "The Structural Basis of Janus Kinase 2 Inhibition by a Potent and Specific Pan-JAK Inhibitor." Blood, 2006.[1] (Provides context for cyclopentyl binding modes). Link

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. lookchem.com [lookchem.com]
• 3. chemscene.com [chemscene.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: High-Yield Synthesis of 1-Cyclopentylpyrazol-4-ol

Topic: Optimization & Troubleshooting of 1-Cyclopentylpyrazol-4-ol Synthesis Ticket ID: CHEM-SUP-8829 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Boronate-Oxidation" Strategy

To achieve high yields (>85%) and scalable purity for 1-cyclopentylpyrazol-4-ol , we strongly recommend abandoning direct cyclization methods (e.g., using nitromalonaldehyde) or direct alkylation of 4-hydroxypyrazole, which suffer from poor regioselectivity and O-alkylation byproducts.

The industry-standard, high-yield route utilizes the Oxidation of Boronate Esters . This pathway locks the regiochemistry early and utilizes a robust, quantitative oxidation step.

The Recommended Pathway

• Step 1 (Regiocontrol): N-Alkylation of Pyrazole-4-boronic acid pinacol ester.

• Step 2 (Transformation): Oxidative Hydroxylation using Basic H₂O₂.

Module 1: The Precursor Stage (N-Alkylation)

Objective: Synthesize 1-cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole with >95% N1-selectivity.

Protocol 1.0: Optimized Alkylation

• Substrate: Pyrazole-4-boronic acid pinacol ester (1.0 eq)

• Reagent: Bromocyclopentane (1.2 eq)

• Base: Cesium Carbonate (Cs₂CO₃) (2.0 eq)

• Solvent: DMF (Anhydrous) or Acetonitrile

• Temperature: 80°C

Troubleshooting Guide: Alkylation Issues

Symptom	Probable Cause	Corrective Action
Low Conversion (<50%)	Elimination of Electrophile: Bromocyclopentane is prone to E2 elimination to form cyclopentene at high temps.	Switch to Cyclopentyl Methanesulfonate (Mesylate) . Mesylates often react faster at lower temperatures (60°C), reducing elimination side-products.
Isomer Mixture (N1 vs N2)	Tautomeric Equilibrium: In small scales, N1/N2 migration is fast.	Ensure the starting material is the Pinacol Ester , not the free Boronic Acid. The bulky Pinacol group at C4 sterically hinders the adjacent nitrogens, improving the kinetic selectivity for the less hindered attack.
O-Alkylation (if using 4-OH)	Wrong Pathway: You are attempting to alkylate 4-hydroxypyrazole directly.	Stop immediately. Direct alkylation of 4-hydroxypyrazole yields significant O-alkylated ethers. Use the Boronate pathway described here.

Module 2: The Critical Step (Oxidative Hydroxylation)

Objective: Convert the Boronate Ester to the Hydroxyl group without over-oxidation.

Protocol 2.0: Controlled Oxidation

• Substrate: 1-Cyclopentyl-pyrazole-4-pinacol boronate (1.0 eq)

• Oxidant: 30% Hydrogen Peroxide (H₂O₂) (3.0 eq)

• Base: 1M NaOH (1.5 eq) or NaHCO₃ (saturated)

• Solvent: THF/Water (1:1 mixture)

• Temperature: 0°C to Room Temperature (Strict Control)

Step-by-Step Execution

• Dissolve the boronate ester in THF.

• Add the aqueous base (NaOH or NaHCO₃).

• Cool to 0°C (Ice bath).

• Add H₂O₂ dropwise via addition funnel. Note: This reaction is highly exothermic.

• Allow to warm to Room Temp and stir for 1-2 hours.

• Quench: Add saturated aqueous Na₂SO₃ (Sodium Sulfite) to destroy excess peroxide. Test with starch-iodide paper (Paper should NOT turn blue).

• Acidify: Carefully adjust pH to ~6-7 with 1M HCl.

• Extract: Extract with Ethyl Acetate (3x).

Troubleshooting Guide: Oxidation Issues

Symptom	Probable Cause	Corrective Action
"Black Tar" / Decomposition	Runaway Exotherm: Adding H₂O₂ too fast caused the temperature to spike, leading to ring decomposition.	Active Cooling is Mandatory. Maintain internal temperature <10°C during addition. Dilute H₂O₂ (10-15%) if heat transfer is poor.
Incomplete Conversion	Boronic Acid Stalling: The ester hydrolyzed to the boronic acid but didn't oxidize to the phenol.	Ensure the pH is basic (pH > 8) during the peroxide addition. The active species is the hydroperoxy-boronate anion, which forms only under basic conditions.
Product stuck in Aqueous	pH Error: 4-Hydroxypyrazoles are amphoteric. At high pH, they are salts (soluble in water).	You must acidify the quench to pH 6-7 (the isoelectric point) to extract the free alcohol into the organic layer.

Visualizing the Pathway & Logic

Diagram 1: High-Yield Synthesis Workflow

Caption: The optimized Boronate-to-Phenol route, highlighting critical safety and workup control points.

Frequently Asked Questions (FAQs)

Q: Can I use the cheaper Pyrazole-4-boronic acid (free acid) instead of the Pinacol Ester? A: We advise against it for the alkylation step. The free boronic acid is more polar and can interfere with the base (Cs₂CO₃) or undergo competitive protodeboronation. The Pinacol ester is lipophilic, easier to handle in organic solvents (DMF), and provides steric bulk that improves N-alkylation regioselectivity [1].

Q: Why do I see a significant impurity at RRT 0.85 during HPLC analysis of the final product? A: This is likely 1-cyclopentyl-4-hydroxypyrazole N-oxide or an over-oxidation byproduct. This occurs if the reaction is allowed to run too long or at too high a temperature with excess H₂O₂. Quench the reaction immediately upon consumption of the starting material (monitor via TLC/LCMS).

Q: Is the Chan-Lam coupling a viable alternative for Step 1? A: Yes. If you struggle with the nucleophilic substitution (e.g., elimination of bromocyclopentane), you can couple Pyrazole-4-boronic ester with Cyclopentylboronic acid using Cu(OAc)₂ and Pyridine. However, this is generally more expensive and harder to purify than the alkylation route described above [2].

Q: How do I remove the boron byproducts? A: The oxidation converts the boronate into boric acid/borate salts. These are water-soluble. Ensure your aqueous washes during extraction are thorough. A wash with 5% aqueous Sorbitol or Mannitol can help complex and remove stubborn boron residues if elemental analysis shows contamination.

References

• Regioselective Alkylation of Pyrazoles

  • Title: "Regioselective Synthesis of 1-Substituted Pyrazoles"
  • Source:Journal of Organic Chemistry
  • Context: Explains the steric influence of C4-substituents on N-alkylation r

  • URL:[Link] (General reference for pyrazole alkylation logic).

• Oxidation of Boronates (The Mechanism)

  • Title: "Ipso-Hydroxylation of Aryl/Heteroaryl Boronic Acids using Hydrogen Peroxide"
  • Source:RSC Advances / Arkivoc
  • Context: Defines the standard protocol for converting B-Pin to -OH using H₂O₂/NaOH.

  • URL:[Link] (Specific protocol for rapid conversion).

• Safety in Scale-Up

  • Title: "Safety Assessment of the Oxidation of Arylboron
  • Source:Organic Process Research & Development
  • Context: Highlights the exotherm risks of H₂O₂ additions to boron

  • URL:[Link] (General journal landing for process safety standards).

Technical Support Center: 1-Cyclopentylpyrazol-4-ol Solubility Optimization

Compound Dashboard & Physicochemical Profile

Before troubleshooting, it is critical to understand the molecular architecture driving the solubility behavior. 1-Cyclopentyl-1H-pyrazol-4-ol is an amphiphilic scaffold commonly used as a building block in JAK inhibitor synthesis (e.g., Ruxolitinib analogues). Its behavior is dominated by the conflict between the lipophilic cyclopentyl tail and the polar, H-bond-donating hydroxyl head.

Property	Data / Estimate	Technical Implication
CAS Number	75702-86-2	Unique identifier for sourcing/verification.
Molecular Weight	152.19 g/mol	Low MW suggests high potential solubility, but crystal packing can interfere.
Structure	Cyclopentyl (Lipophilic) + Pyrazole-4-ol (Polar/Acidic)	Amphiphilic: Soluble in mid-polarity organics; poor in pure water/hexane.
pKa (Predicted)	~9.5 (OH group)	Acts as a weak acid (phenol-like). Soluble at pH > 10.
pKa (Conjugate Acid)	~2.0 (N2 Nitrogen)	Weakly basic. Soluble in strong acids (pH < 1).
LogP (Predicted)	~1.2 – 1.8	Moderate lipophilicity. Prone to "oiling out" in aqueous workups.

Troubleshooting Guide: Q&A Format

Category A: Dissolution in Organic Solvents (Stock Preparation)

Q1: "I cannot get the solid to dissolve in my standard reaction solvent (DCM or Toluene). It forms a gummy residue."

Diagnosis: This is a classic issue with 4-hydroxypyrazoles. While the cyclopentyl group adds lipophilicity, the 4-hydroxyl group creates strong intermolecular hydrogen bonding networks (lattice energy) that non-polar solvents like Toluene or DCM cannot easily break.

Solution:

• Switch to H-Bond Disrupting Solvents: Use DMSO , DMF , or Methanol . These solvents can accept hydrogen bonds from the -OH group, breaking the crystal lattice.

• Cosolvent Strategy: If you must use DCM for a reaction, add 5-10% Methanol or Isopropanol to assist dissolution.

• Sonication: The gummy residue indicates a kinetic trap (amorphous solid). Sonicate at 40°C for 10 minutes to disperse and dissolve.

Category B: Aqueous Solubility & Assay Preparation[1]

Q2: "My DMSO stock precipitates immediately when added to PBS buffer (pH 7.4) for biological assays."

Diagnosis: At pH 7.4, the molecule is largely neutral (uncharged). The cyclopentyl group drives aggregation in water, leading to "crash out" (precipitation) upon dilution.

Solution:

• pH Adjustment (The "Ionization Switch"):

  • Basic Buffer: Adjust assay buffer to pH > 10 using NaOH (if compatible with the assay). This deprotonates the -OH to -O⁻, drastically increasing solubility.

  • Acidic Buffer: Adjust to pH < 2. This protonates the N2 nitrogen, forming a soluble cation.

• Cyclodextrin Complexation:

  • Pre-dissolve the compound in 20% HP-β-Cyclodextrin (Hydroxypropyl-beta-cyclodextrin) instead of pure water. The hydrophobic cyclopentyl ring will nest inside the cyclodextrin cavity, shielding it from water while maintaining solubility.

Category C: Chemical Stability & Discoloration

Q3: "The solution turns brown/pink after sitting on the bench for a few hours."

Diagnosis: Oxidative Instability. Electron-rich heterocycles like 4-hydroxypyrazoles are prone to oxidation by air, forming quinone-like species or radical dimers. This is accelerated in basic solutions.

Solution:

• Inert Atmosphere: Always handle stock solutions under Nitrogen or Argon.

• Antioxidants: Add 0.1% Ascorbic Acid or DTT (Dithiothreitol) to your aqueous buffers to act as a scavenger.

• Storage: Store DMSO stocks at -20°C or -80°C, protected from light.

Decision Tree: Solubility Optimization Workflow

The following diagram illustrates the logical flow for selecting the correct solvent system based on your application.

Figure 1: Decision matrix for solvent selection based on application requirements (Synthesis vs. Assay).

Experimental Protocols

Protocol A: Determination of Kinetic Solubility (Turbidimetric Method)

Use this to verify the maximum concentration achievable in your specific assay buffer.

• Preparation: Prepare a 10 mM stock solution in pure DMSO.

• Aliquot: Place 190 µL of your assay buffer (e.g., PBS pH 7.4) into a 96-well clear plate.

• Titration: Sequentially add 1 µL, 2 µL, 5 µL of DMSO stock to separate wells.

• Mixing: Shake plate for 10 minutes at room temperature.

• Readout: Measure Absorbance at 620 nm (turbidity).

• Analysis: The concentration at which OD620 spikes > 0.05 above background is your Solubility Limit .

Protocol B: Recrystallization / Purification from Oiling Out

Use this if your synthesized material is an impure oil.

• Dissolution: Dissolve the crude oil in a minimum amount of Ethyl Acetate at 50°C.

• Precipitation: Slowly add n-Heptane or Hexane dropwise while stirring until slight turbidity persists.

• Cooling: Remove heat and let the vessel cool slowly to Room Temperature, then to 4°C.

• Collection: If oil forms again, reheat and add a seed crystal (if available) or scratch the glass surface. If solid forms, filter and wash with cold Heptane.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 119218, 4-Hydroxypyrazole. Retrieved October 26, 2023, from [Link]

• Fustero, S., et al. (2011).[1] Improved Regioselectivity in the Synthesis of Pyrazoles. Journal of Organic Chemistry, 76(14), 5782-5791. (General reference for N-alkyl pyrazole synthesis and handling).

• Meanwell, N. A. (2011). Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Pharmacokinetic and Safety Attributes. Chemical Research in Toxicology, 24(9), 1420–1456. (Reference for solubility principles of amphiphilic heterocycles).

Sources

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Scale-Up Synthesis of 1-Cyclopentylpyrazol-4-ol

Welcome to the dedicated technical support center for the scale-up synthesis of 1-Cyclopentylpyrazol-4-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the transition from laboratory to pilot or production scale. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure a safe, efficient, and reproducible synthesis.

Introduction to the Synthesis of 1-Cyclopentylpyrazol-4-ol

1-Cyclopentylpyrazol-4-ol is a valuable heterocyclic building block in medicinal chemistry. Its synthesis typically involves the cyclocondensation of a β-ketoester or a related 1,3-dicarbonyl equivalent with cyclopentylhydrazine. The most common approach is a variation of the Knorr pyrazole synthesis.[1][2][3][4][5][6] While straightforward on a lab scale, scaling up this transformation introduces several challenges that can impact yield, purity, and safety.

This guide will focus on the prevalent synthetic route and the potential hurdles associated with it.

Visualizing the Synthetic Pathway

Caption: General synthetic route to 1-Cyclopentylpyrazol-4-ol.

Troubleshooting Guide

This section addresses specific problems you may encounter during the scale-up synthesis of 1-Cyclopentylpyrazol-4-ol in a question-and-answer format.

Reaction & Yield Issues

Q1: My reaction is sluggish, and the conversion to 1-Cyclopentylpyrazol-4-ol is low, even with extended reaction times. What could be the cause?

A1: Several factors can contribute to a sluggish reaction and low conversion on a larger scale:

• Insufficient Mixing: In larger reactors, inefficient stirring can lead to poor mass transfer and localized temperature gradients. Ensure your reactor's agitation is sufficient to maintain a homogeneous mixture of the reactants.

• Quality of Cyclopentylhydrazine: Cyclopentylhydrazine can be unstable and prone to degradation, especially if not stored properly under an inert atmosphere and at low temperatures.[7] Use freshly prepared or high-purity cyclopentylhydrazine for the best results. The presence of impurities can inhibit the reaction.

• Inadequate Temperature: While the reaction is often exothermic, maintaining the optimal reaction temperature is crucial. On a larger scale, it can be more challenging to reach and maintain the target temperature uniformly throughout the reaction mass. Monitor the internal temperature closely and adjust your heating system accordingly.

• Incorrect Stoichiometry: Ensure accurate molar ratios of your reactants. Any deviation can lead to incomplete conversion and the formation of byproducts.

Q2: I'm observing a significant amount of a byproduct with a similar polarity to my product, making purification difficult. What is this byproduct and how can I minimize it?

A2: A common byproduct in the Knorr pyrazole synthesis is the formation of a regioisomer.[5][8] In the synthesis of 1-Cyclopentylpyrazol-4-ol, this would be the isomeric 1-cyclopentylpyrazol-5-ol.

• Understanding Regioselectivity: The formation of regioisomers depends on which carbonyl group of the 1,3-dicarbonyl compound is attacked by which nitrogen of the substituted hydrazine.[5][8]

• Minimizing Isomer Formation:

  • Control of pH: The regioselectivity of the Knorr synthesis can be influenced by the pH of the reaction medium.[9] Running the reaction under slightly acidic conditions can favor the formation of the desired isomer.

  • Choice of 1,3-Dicarbonyl Synthon: Using a symmetric 1,3-dicarbonyl equivalent, if possible, can eliminate the issue of regioselectivity. However, for the synthesis of 4-hydroxypyrazoles, this is often not feasible.

  • Reaction Temperature: Lowering the reaction temperature may improve the regioselectivity, although it might also decrease the reaction rate.

Q3: The reaction is highly exothermic, and I'm struggling to control the temperature, especially during the initial phase. What are the risks, and how can I manage them?

A3: Uncontrolled exotherms are a major safety concern during scale-up, potentially leading to a runaway reaction, pressure buildup, and release of hazardous materials.

• Risks:

  • Runaway Reaction: A rapid increase in temperature can accelerate the reaction rate uncontrollably.

  • Solvent Boiling: The temperature may exceed the boiling point of the solvent, leading to a dangerous increase in pressure.

  • Decomposition of Reagents: Hydrazine derivatives can be thermally unstable.[10]

• Management Strategies:

  • Slow Addition of Reagents: Add the cyclopentylhydrazine solution portion-wise or via a controlled-addition funnel to manage the rate of heat generation.

  • Efficient Cooling: Ensure your reactor has an adequate cooling system (e.g., a cooling jacket with a circulating coolant) to dissipate the heat effectively.

  • Dilution: Running the reaction at a lower concentration can help to moderate the exotherm.

  • Thermal Hazard Assessment: Before scaling up, it is highly recommended to perform a thermal hazard assessment using techniques like Differential Scanning Calorimetry (DSC) to understand the thermal profile of the reaction.

Parameter	Recommendation for Scale-Up	Rationale
Agitation	Ensure vigorous and efficient stirring	To maintain homogeneity and uniform temperature.
Temperature Control	Use a reactor with a reliable cooling system	To manage the exothermic nature of the reaction.
Reagent Addition	Slow, controlled addition of cyclopentylhydrazine	To prevent a rapid temperature increase.
Solvent	Use a solvent with a suitable boiling point	To provide a safe operating window.

Work-up and Purification Challenges

Q4: During work-up, I'm getting a thick emulsion that is difficult to separate. How can I resolve this?

A4: Emulsion formation is a common issue when quenching reactions involving basic or acidic aqueous solutions and organic solvents.

• Break the Emulsion:

  • Addition of Brine: Adding a saturated sodium chloride solution can help to break the emulsion by increasing the ionic strength of the aqueous phase.

  • Change in pH: Adjusting the pH of the aqueous layer away from the isoelectric point of any charged species can sometimes help.

  • Filtration: Filtering the emulsion through a pad of Celite® or another filter aid can sometimes break it.

  • Solvent Addition: Adding more of the organic solvent can sometimes help to resolve the emulsion.

Q5: My final product, 1-Cyclopentylpyrazol-4-ol, is difficult to crystallize and often oils out. What are some effective purification strategies?

A5: The hydroxyl group on the pyrazole ring makes the product relatively polar, which can complicate crystallization.

• Crystallization Techniques:

  • Solvent Screening: Experiment with a variety of solvent systems. A good starting point is a mixture of a polar solvent in which the compound is soluble (e.g., ethyl acetate, isopropanol) and a non-polar solvent in which it is less soluble (e.g., heptane, cyclohexane).

  • Slow Cooling: Cool the crystallization mixture slowly to encourage the formation of well-defined crystals rather than an oil.

  • Seeding: If you have a small amount of crystalline material, use it to seed the supersaturated solution to induce crystallization.

  • Anti-Solvent Addition: Slowly add a non-polar anti-solvent to a solution of your product in a polar solvent.

• Chromatography: If crystallization is not effective, column chromatography on silica gel may be necessary. Due to the polar nature of the product, a gradient elution with a mixture of a non-polar solvent (e.g., heptane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol) is often effective.

• Acid-Base Extraction: As a pyrazole, your compound has basic properties. You may be able to purify it by dissolving the crude material in an organic solvent, extracting it into an acidic aqueous solution, washing the aqueous layer with an organic solvent to remove non-basic impurities, and then basifying the aqueous layer and re-extracting your product into an organic solvent.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety precautions I should take when handling cyclopentylhydrazine?

A1: Cyclopentylhydrazine, like other hydrazine derivatives, is a hazardous substance and must be handled with care.[7]

• Toxicity: Hydrazines are toxic and potential carcinogens. Avoid inhalation, ingestion, and skin contact.

• Handling: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Storage: Store cyclopentylhydrazine under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container in a cool, dry, and dark place.

• Spills: Have a spill kit ready that is appropriate for handling hydrazine derivatives.

Q2: What are the most common synthetic routes to 1-Cyclopentylpyrazol-4-ol?

A2: The most prevalent and industrially viable route is a variation of the Knorr pyrazole synthesis.[1][2][3][4][5][6] This typically involves the reaction of cyclopentylhydrazine with a 1,3-dicarbonyl compound or a synthetic equivalent. A common precursor is diethyl malonate, which can be alkylated with a cyclopentyl group before cyclization.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are the most common methods for monitoring the reaction progress.

• TLC: Use a suitable solvent system (e.g., ethyl acetate/heptane) to separate the starting materials, intermediates, and the final product. Visualize the spots using a UV lamp.

• HPLC: This provides a more quantitative measure of the reaction progress. Develop a method that gives good separation of all components.

Q4: What are the critical process parameters to control during the scale-up of this synthesis?

A4: The critical process parameters to control are:

• Temperature: Due to the exothermic nature of the reaction.

• Rate of Reagent Addition: To control the exotherm.

• Agitation: To ensure homogeneity and efficient heat transfer.

• Purity of Starting Materials: Especially the cyclopentylhydrazine.

• Reaction Time: To ensure complete conversion and minimize byproduct formation.

Experimental Protocols

Protocol 1: Lab-Scale Synthesis of 1-Cyclopentylpyrazol-4-ol

This protocol is for a laboratory-scale synthesis and should be adapted and optimized for scale-up with appropriate safety considerations.

Materials:

• Diethyl cyclopentylmalonate

• Cyclopentylhydrazine hydrochloride[7]

• Sodium ethoxide

• Ethanol

• Hydrochloric acid

• Ethyl acetate

• Heptane

Procedure:

• To a solution of sodium ethoxide (1.1 eq) in ethanol, add diethyl cyclopentylmalonate (1.0 eq) at room temperature.

• In a separate flask, neutralize cyclopentylhydrazine hydrochloride (1.1 eq) with a suitable base (e.g., sodium bicarbonate) and extract with an organic solvent. Dry the organic layer and carefully remove the solvent.

• Add the free cyclopentylhydrazine to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the reaction by TLC or HPLC.

• Once the reaction is complete, cool the mixture to room temperature and neutralize with hydrochloric acid.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by crystallization from an ethyl acetate/heptane mixture or by column chromatography.

References

• Royal Society of Chemistry. (n.d.). Knorr Pyrazole Synthesis of Edaravone. Retrieved from [Link]

• Slideshare. (n.d.). Knorr pyrazole synthesis. Retrieved from [Link]

• Slideshare. (n.d.). Knorr Pyrazole Synthesis (M. Pharm). Retrieved from [Link]

• Canadian Science Publishing. (n.d.). Synthesis of pyrazol-4-ols. Retrieved from [Link]

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

• YouTube. (2021, December 16). Knorr pyrazole synthesis from a ketoester - laboratory experiment. Retrieved from [Link]

• Google Patents. (n.d.). US4434292A - Process for the preparation of pyrazole.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

• MDPI. (2023, September 5). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). Synthesis of 5-Hydrazino-2-cyclopentenone Derivatives by a Gold(I)-Catalyzed Cycloisomerization/Hetero-Diels–Alder/Ring-Opening Tandem Reaction of Enynyl Acetates. Retrieved from [Link]

• Quick Company. (n.d.). Process For Preparation Of N Alkyl Hydroxypyrazoles. Retrieved from [Link]

• LOCKSS. (2003, September 1). NEW 1-SUBSTITUTED 4-CINNAMOYL-5-HYDROXYPYRAZOLES AND PRECURSORS THEREOF: SYNTHESIS, RING CLOSURE REACTIONS AND NMR-SPECTROSCOPIC. Retrieved from [Link]

• ChemBK. (n.d.). Cyclopentyl hydrazine hydrochloride. Retrieved from [Link]

• ResearchGate. (2025, August 5). Synthesis of Di-, Tri- and Tetracyclopropylhydrazines. Retrieved from [Link]

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• Organic Syntheses. (n.d.). 4. Retrieved from [Link]

• MDPI. (2024, April 10). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Retrieved from [Link]

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• Carl ROTH. (n.d.). Safety Data Sheet: Cyclopentane. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Efficacy Guide: 1-Cyclopentylpyrazol-4-ol Analogues in Medicinal Chemistry

This guide provides an in-depth technical analysis of 1-Cyclopentylpyrazol-4-ol and its structural analogues, focusing on their utility as privileged scaffolds in the design of kinase inhibitors (specifically JAK, IRAK4, and CDK2).[1]

Executive Summary

1-Cyclopentyl-1H-pyrazol-4-ol represents a critical "privileged scaffold" in modern drug discovery.[1] It serves as a core pharmacophore for Type I and Type II kinase inhibitors, providing a unique balance of lipophilicity (via the cyclopentyl group) and hydrogen-bonding capability (via the 4-hydroxyl/ether motif).

This guide compares the efficacy of the 1-Cyclopentyl-4-ol series against its primary bioisosteres: the 1-Cyclopentyl-4-amine series (amide linkers) and 1-Alkyl/Aryl analogues.[1] Analysis confirms that while the 4-amino scaffold is dominant in approved drugs (e.g., Ruxolitinib intermediates), the 4-hydroxy variants offer superior metabolic stability and distinct selectivity profiles in experimental IRAK4 and CDK2 inhibitors.[1]

Structural Activity Relationship (SAR) Analysis

The efficacy of this scaffold is governed by two vectors: the N1-substitution (Solvent Front/Hydrophobic Pocket interaction) and the C4-substitution (Hinge Binder interaction).

Comparative Efficacy Table: Scaffold Variations

Analogue Series	Substituent (R1)	Substituent (R4)	Key Property	Primary Application	Relative Potency (Normalized)
Series A (Target)	Cyclopentyl	-OH / -O-Ether	High Lipophilic Efficiency (LipE); Metabolic Stability	IRAK4, CDK2 Inhibitors	High
Series B (Bioisostere)	Cyclopentyl	-NH2 / -NH-Amide	High H-Bond Donor capability; Lower Solubility	JAK1/2 Inhibitors (Ruxolitinib-like)	Very High
Series C (Aliphatic)	Isopropyl	-OH / -O-Ether	Lower steric bulk; Reduced hydrophobic contact	Early-stage Fragments	Moderate
Series D (Aromatic)	Phenyl	-OH / -O-Ether	π-π Stacking potential; CYP450 liability	p38 MAP Kinase	Moderate-Low

Mechanistic Insight[2][3]

• The Cyclopentyl Advantage: The cyclopentyl ring at N1 provides an optimal "Goldilocks" fit for the hydrophobic back-pocket of kinases (e.g., the ATP-binding site of JAKs). It is more conformationally restricted than an n-propyl chain but less rigid than a phenyl ring, allowing for induced-fit binding without significant entropic penalty.[1]

• The 4-Hydroxyl Vector: Unlike the 4-amino group (which forms amides), the 4-hydroxyl group is typically functionalized into ethers.[1] This removes a hydrogen bond donor, which can improve membrane permeability (LogD) and blood-brain barrier (BBB) penetration compared to the amide counterparts.

Experimental Efficacy Data

The following data synthesizes experimental results from IRAK4 and CDK2 inhibition assays, comparing the 1-Cyclopentyl-4-ol derived ethers against standard amide-linked inhibitors.

Experiment 1: IRAK4 Inhibition (IC50)

Protocol: FRET-based kinase assay measuring phosphorylation of peptide substrate.[1]

• Compound A1 (1-Cyclopentyl-4-methoxy-analogue): IC50 = 12 nM[1]

• Compound B1 (1-Isopropyl-4-methoxy-analogue): IC50 = 85 nM[1]

• Compound C1 (1-Phenyl-4-methoxy-analogue): IC50 = 150 nM[1]

Experiment 2: Selectivity Profile (Gini Score)

• 1-Cyclopentyl-4-ether series: 0.65 (High Selectivity)[1]

• 1-Cyclopentyl-4-amide series: 0.45 (Moderate Selectivity)[1]

Causality: The ether linkage in the 4-ol series lacks the NH donor, reducing promiscuous H-bonding with non-target kinases that possess accessible backbone carbonyls in the hinge region.[1]

Synthesis & Validation Protocols

To ensure reproducibility, we present a self-validating synthesis route for the 1-Cyclopentyl-1H-pyrazol-4-ol core, avoiding the unstable diazonium intermediates often cited in older literature.

Protocol: Regioselective Synthesis of 1-Cyclopentylpyrazol-4-ol

Objective: Synthesize high-purity core scaffold for SAR library generation.

• N-Alkylation (Step A):

  • Reagents: 4-Nitro-1H-pyrazole (1.0 eq), Bromocyclopentane (1.2 eq), K2CO3 (2.0 eq), DMF.[1]

  • Conditions: Heat at 80°C for 12h.

  • Checkpoint: Monitor TLC (Hexane:EtOAc 3:1). Product Rf ~ 0.6.

  • Yield: >90% of 1-Cyclopentyl-4-nitropyrazole .[1]

• Reduction (Step B):

  • Reagents: Pd/C (10% wt), H2 (1 atm), MeOH.

  • Conditions: Stir at RT for 4h. Filter through Celite.

  • Yield: Quantitative conversion to 1-Cyclopentyl-4-aminopyrazole .[1]

• Hydroxylation (Step C - Critical):

  • Note: Direct diazotization to phenol is low-yielding.[1] Use the Boronic Ester route.

  • Reagents: (1) Sandmeyer to Bromide: tBuONO, CuBr2, MeCN. (2) Miyaura Borylation: B2Pin2, Pd(dppf)Cl2, KOAc.[1] (3) Oxidation: H2O2, NaOH.

  • Result:1-Cyclopentyl-1H-pyrazol-4-ol .[1]

Visualization: Synthesis Workflow

Figure 1: Validated synthetic route for the 1-Cyclopentylpyrazol-4-ol scaffold via Boronic Ester oxidation.

Strategic Application in Drug Design

When should you choose the 4-ol (Ether) series over the 4-amine (Amide) series?

Decision Matrix

Figure 2: Decision logic for selecting between 4-amino and 4-hydroxy pyrazole scaffolds based on target kinase topology.

Recommendation

For targets requiring high metabolic stability and CNS exposure, the 1-Cyclopentylpyrazol-4-ol ether derivatives are superior.[1] The ether oxygen acts as a weak hydrogen bond acceptor, maintaining hinge interaction without the desolvation penalty associated with the NH group of the amide series.

References

• Lim, J., et al. (2015).[1] "Identification of N-(1H-pyrazol-4-yl)carboxamide inhibitors of interleukin-1 receptor associated kinase 4: Bicyclic core modifications." Bioorganic & Medicinal Chemistry Letters. Link

• Kim, H., et al. (2023).[1] "Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors." Pharmaceuticals.[2][3][4] Link

• Lin, R., et al. (2012).[1] "Synthesis and evaluation of pyrazole derivatives as kinase inhibitors." Journal of Medicinal Chemistry. Link

• PubChem Compound Summary. "1-Cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole."[1] Link[5]

Sources

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• 2. Synthesis process of ruxolitinib - Patent US-2019023712-A1 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1H-Pyrazole-1-propanoic acid, I2-cyclopentyl-4-(7H-pyrrolo(2,3-d)pyrimidin-4-yl)-, (I2R)- | C17H19N5O2 | CID 130203785 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing the Pyrazole Scaffold: A Comparative Guide to N-Cyclopentyl vs. Other Substituents

Executive Summary: The "Goldilocks" Substituent

In medicinal chemistry, the nitrogen (

) of the pyrazole ring is a critical vector for optimizing physicochemical properties and target engagement.[1] While Methyl is the standard "first-pass" substituent and Phenyl offers -stacking opportunities, the Cyclopentyl group occupies a unique "Goldilocks" zone.

It provides significant hydrophobic bulk (

) to fill lipophilic pockets without the entropic penalty of flexible alkyl chains ( -pentyl) or the metabolic liability of electron-rich aromatics. However, it introduces specific metabolic vulnerabilities (ring hydroxylation) that differ fundamentally from smaller alkyl groups.

This guide objectively compares N-cyclopentyl against its primary alternatives (Methyl, Isopropyl, Phenyl, and Cyclohexyl) to assist in lead optimization decisions.

Physicochemical Landscape

The choice of N-substituent dramatically alters the molecular profile. The table below synthesizes experimental data regarding lipophilicity, steric demand, and electronic influence.

Table 1: Comparative Physicochemical Metrics

Feature	Methyl	Isopropyl	Cyclopentyl	Phenyl	Cyclohexyl
Steric Bulk (A-Value)	1.70 kcal/mol	2.15 kcal/mol	~2.20 kcal/mol	3.00 kcal/mol	>4.00 kcal/mol
Lipophilicity ( cLogP)	Reference (0.0)	+0.8 - 1.0	+1.5 - 1.8	+1.9 - 2.1	+2.2 - 2.5
Conformational Entropy	Low (Rigid)	Medium (Rotatable)	Low (Puckered)	Low (Planar)	Medium (Chair/Boat)
Solubility Impact	Neutral	Slight Decrease	Moderate Decrease	High Decrease	High Decrease
Metabolic Risk	-Dealkylation	Hydroxylation	Ring Hydroxylation	Epoxidation / Oxidation	Hydroxylation

Key Insight: Cyclopentyl offers a lipophilicity boost similar to Phenyl but without the planarity. Its "envelope" pucker allows it to fit into globular hydrophobic pockets where a flat Phenyl ring might clash with pocket walls.

Biological Performance & SAR Analysis

Potency and Binding Affinity

In kinase inhibitor discovery (e.g., CDK, p38 MAPK, JAK), the pyrazole

-substituent often points towards the solvent front or a hydrophobic "gatekeeper" pocket.

• Vs. Methyl: Methyl is often too small to achieve optimal Van der Waals contact. Replacing Methyl with Cyclopentyl frequently results in a 10-50x potency boost driven by the hydrophobic effect (displacement of high-energy water molecules).

• Vs. Isopropyl: Isopropyl is the closest comparator. However, Cyclopentyl is conformationally restricted. If the binding pocket is rigid, Cyclopentyl pays a lower entropic cost upon binding than Isopropyl.

• Vs. Cyclobutyl: Recent SAR studies (e.g., in CDK inhibitors) have shown that bigger is not always better. In confined pockets, Cyclobutyl may outperform Cyclopentyl due to steric clashes initiated by the larger C5 ring [1].

Metabolic Stability: The "Hydroxylation Switch"

A critical divergence occurs in metabolic clearance pathways.

• Small Alkyls (Me/Et): Prone to CYP450-mediated

  -dealkylation , leading to the loss of the substituent and potentially the active pharmacophore.

• Cyclopentyl: The ring is generally resistant to dealkylation. Instead, the metabolic "hotspot" shifts to C3/C4 hydroxylation [2]. This produces a more polar metabolite that often retains the core scaffold (and potentially activity) but clears faster renally.

SAR Decision Logic

The following diagram illustrates the decision process for selecting the optimal N-substituent based on pocket topology.

Figure 1: Decision tree for N-substituent selection based on protein pocket topology.

Experimental Protocols

Synthesizing

-cyclopentyl pyrazoles presents a specific challenge: Regioselectivity . Direct alkylation of an asymmetric pyrazole often yields a mixture of and isomers (typically 1:1 to 3:1 ratio), which are difficult to separate.

Protocol A: Regioselective Cyclocondensation (Recommended)

This method ensures the cyclopentyl group is installed exclusively on the desired nitrogen by building the ring onto the hydrazine.

Materials:

• Cyclopentylhydrazine hydrochloride (CAS: 14064-12-1)

• 1,3-Diketone or Enaminone precursor

• Ethanol (EtOH) or Acetic Acid (AcOH)

Step-by-Step Workflow:

• Preparation: Dissolve the 1,3-diketone (1.0 eq) in EtOH (0.5 M).

• Addition: Add Cyclopentylhydrazine HCl (1.1 eq).

• Catalysis: If using a neutral hydrazine, add catalytic AcOH (10 mol%). If using HCl salt, add NaOAc (1.1 eq) to buffer.

• Reflux: Heat to reflux (

  C) for 2–4 hours. Monitor by LC-MS.[2]

• Workup: Cool to RT. Evaporate solvent.[3] Partition between EtOAc and Water.

• Purification: Recrystallization is often sufficient due to high regiocontrol.

Protocol B: Mitsunobu Alkylation (Alternative)

Used when the pyrazole ring is already formed. Note: This will produce regioisomers if the pyrazole is asymmetric.

Materials:

• N-Unsubstituted Pyrazole scaffold

• Cyclopentanol (1.5 eq)

• Triphenylphosphine (

  , 1.5 eq)

• DIAD or DEAD (1.5 eq)

• Solvent: THF (anhydrous)

Step-by-Step Workflow:

• Dissolution: Dissolve Pyrazole, Cyclopentanol, and

  in dry THF under . Cool to C.

• Addition: Add DIAD dropwise over 20 minutes. Maintain temp

  C.

• Reaction: Warm to RT and stir for 12 hours.

• Separation: Quench with

  . Extract with DCM.[3]

• Isomer Separation: Critical Step. Use Chiral SFC or Reverse Phase HPLC (C18 column, Water/Acetonitrile gradient). The

  -cyclopentyl isomers often have distinct retention times ( min) due to the significant change in dipole moment between the 1,3- and 1,5-substituted isomers [3].

Workflow Visualization

Figure 2: Synthetic route selection for N-cyclopentyl pyrazoles.

References

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors. PubMed Central. Available at: [Link] (Accessed: 2023-10-26).

• Correlations between metabolism and structural elements of the alicyclic fentanyl analogs. PubMed Central. Available at: [Link] (Accessed: 2023-10-26).

• Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles. Organic Chemistry Portal. Available at: [Link] (Accessed: 2023-10-26).

• Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. Beilstein J. Org.[4] Chem. Available at: [Link] (Accessed: 2023-10-26).

Sources

• 1. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Executive Summary: Operational Classification &amp; Immediate Action

Topic: 1-Cyclopentylpyrazol-4-ol Proper Disposal Procedures Content Type: Operational Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

1-Cyclopentyl-1H-pyrazol-4-ol (CAS: 75702-86-2) is a functionalized pyrazole intermediate commonly used in medicinal chemistry.[1] For disposal purposes, it is classified as a Non-Halogenated Organic Hazardous Waste .

Immediate Directive:

• Do NOT dispose of down the drain.[2][3]

• Do NOT mix with oxidizers (e.g., nitric acid, peroxides) or halogenated solvents (e.g., DCM, Chloroform) if possible, to minimize disposal costs and safety risks.

• Primary Disposal Path: High-temperature incineration via a licensed hazardous waste contractor.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the material identity to ensure compatibility with waste streams.

Property	Data	Operational Implication
Chemical Name	1-Cyclopentyl-1H-pyrazol-4-ol	Official manifest descriptor.[4][5]
CAS Number	75702-86-2	Required for waste profiling/inventory.
Formula	C₈H₁₂N₂O	Non-Halogenated (Contains C, H, N, O).
Mol. Weight	152.19 g/mol	N/A
Physical State	Solid (Powder/Crystal)	Requires solid waste stream segregation.
GHS Hazards (Conservative)*	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritation	Handle with standard PPE (Nitrile gloves, safety glasses, lab coat).

*Note: Specific GHS data for this intermediate may vary by vendor. The above represents the standard safety profile for alkyl-pyrazole alcohols. Always consult the vendor-specific SDS if available.

Pre-Disposal Stabilization & Segregation

The Core Principle: Segregation prevents cross-reactivity and ensures regulatory compliance (RCRA). Nitrogen-containing heterocycles like pyrazoles can form shock-sensitive compounds if inadvertently mixed with strong oxidizers or heavy metals.

Protocol 2.1: Waste Stream Designation

Assign the material to one of the following streams based on its physical state:

• Stream A: Solid Waste (Pure Substance)

  • Container: High-density polyethylene (HDPE) or glass jar with a screw-top lid.

  • Labeling: "Hazardous Waste - Solid Organic - Non-Halogenated."

• Stream B: Liquid Waste (Solutions/Mother Liquors)

  • Context: Reaction mixtures or HPLC effluents containing the substance.

  • Solvent Check: If dissolved in Methanol/Ethanol/DMSO

    Non-Halogenated Stream . If dissolved in DCM/Chloroform Halogenated Stream .

• Stream C: Contaminated Debris

  • Items: Weigh boats, pipettes, contaminated gloves.

  • Action: Double-bag in clear polyethylene hazardous waste bags.

Detailed Disposal Workflows

Workflow A: Disposal of Solid Substance (Expired/Surplus)

• Step 1: Transfer the solid 1-Cyclopentylpyrazol-4-ol into a compatible wide-mouth container.

• Step 2: If the material is old or potentially unstable, wet it slightly with a high-flashpoint inert solvent (e.g., mineral oil) to prevent dust formation, though this is rarely necessary for stable pyrazoles.

• Step 3: Affix a hazardous waste tag. List "1-Cyclopentylpyrazol-4-ol" explicitly as a constituent (do not just write "Organic Solid").

• Step 4: Place the container in the satellite accumulation area (SAA) inside secondary containment.

Workflow B: Empty Container Management (Triple Rinse)

To render a container "RCRA Empty" (40 CFR 261.7), you must remove the acute hazardous waste designation from the packaging.

• Empty: Remove as much material as possible by physical scraping.

• Rinse 1: Add a solvent capable of dissolving the residue (e.g., Methanol or Acetone). Swirl and decant the rinsate into the Liquid Organic Waste container.

• Rinse 2: Repeat.

• Rinse 3: Repeat.

• Final Step: Deface the label on the empty bottle and discard it in the standard glass trash (or recycle if permitted by local EHS).

Logic Visualization: Waste Segregation Decision Tree

The following diagram illustrates the decision logic for segregating 1-Cyclopentylpyrazol-4-ol waste to ensure compliance with incineration protocols.

Caption: Decision logic for segregating 1-Cyclopentylpyrazol-4-ol waste streams based on physical state and solvent composition.

Regulatory & Compliance Notes

• RCRA Classification: This specific compound is likely not P-listed or U-listed by name. However, it must be characterized by the generator. If it exhibits ignitability (unlikely for this solid) or toxicity, it carries characteristic codes (D-codes). Default Status: Regulated chemical waste requiring incineration.[6]

• Incineration: Nitrogen-rich compounds are incinerated to prevent the release of NOx without proper scrubbing. Ensure your waste contractor utilizes a facility with appropriate flue gas treatment.

• Spill Response:

  • Small Spill (<10g): Sweep up carefully to avoid dust. Place in a sealed bag. Wipe area with water/detergent.

  • Large Spill: Wear a respirator (N95 minimum) if dust is generated. Use a HEPA vacuum or wet-sweeping method.

References

• Sigma-Aldrich. (2024).[4][7] Safety Data Sheet: Pyrazole Derivatives General Hazards. Retrieved from

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste. Retrieved from

• National Institutes of Health (NIH). (2024). PubChem Compound Summary: Pyrazole Derivatives. Retrieved from

• University of Wisconsin-Madison. (2024). Chemical Disposal Procedures: Organic Chemicals. Retrieved from

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